Cas no 2227714-22-7 ((1S)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol)

• Product Name: (1S)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol
• CAS No: 2227714-22-7
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6110905
• PubChem ID: 165613934
• Update Time: 2025-05-20

(1S)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol
• (1S)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol
• 2227714-22-7
• EN300-1749624

• Inchi： 1S/C9H11N3O/c10-5-9(13)7-6-11-12-4-2-1-3-8(7)12/h1-4,6,9,13H,5,10H2/t9-/m1/s1
• InChI Key： AUQFLCZOGGGWSL-SECBINFHSA-N
• SMILES： O[C@H](CN)C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.6Ų

Additional information on (1S)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol

Compound Introduction: (1S)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol (CAS No. 2227714-22-7)

The compound (1S)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol, identified by its CAS number 2227714-22-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The unique arrangement of nitrogen-containing rings in its framework suggests a high degree of biological activity, making it a subject of intense research interest.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of hybrid molecules that combine the properties of multiple pharmacophores. The structure of (1S)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol exemplifies this trend, as it integrates components from both pyrazole and pyridine moieties. These heterocycles are well-documented for their role in modulating various biological pathways, including enzyme inhibition and receptor binding.

The stereochemistry of the compound, specifically the (1S) configuration at the chiral center, is a critical aspect of its pharmacological profile. Chiral molecules often exhibit distinct biological activities depending on their spatial arrangement, and the precise stereochemical control over (1S)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol ensures that its interactions with biological targets are optimized. This level of structural precision is essential for developing drugs with high efficacy and minimal side effects.

Recent studies have highlighted the importance of pyrazolo-pyridine hybrids in medicinal chemistry. These compounds have shown promise in targeting a wide range of diseases, including cancer, inflammation, and infectious disorders. The presence of both amino and hydroxyl functional groups in (1S)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol enhances its potential as a lead compound for further derivatization and optimization.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. The synthetic strategy not only demonstrates the versatility of modern organic chemistry but also underscores the importance of innovative methodologies in drug development.

In vitro studies have begun to unravel the pharmacological properties of (1S)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol. Preliminary data suggest that it exhibits significant inhibitory activity against certain enzymes and receptors relevant to human health. For instance, its interaction with specific kinases has been observed to modulate signaling pathways involved in cell proliferation and differentiation. These findings align with the growing interest in targeting dysregulated kinases for therapeutic intervention.

The potential therapeutic applications of this compound are vast. Researchers are exploring its efficacy in treating neurological disorders, where modulation of neurotransmitter systems could provide novel treatment options. Additionally, its anti-inflammatory properties make it a candidate for addressing chronic inflammatory conditions. The dual functionality provided by the pyrazole-pyridine core allows for multiple points of interaction with biological targets, enhancing its versatility as a drug candidate.

The development of computational models has further accelerated the investigation into (1S)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol. Molecular docking simulations have been used to predict how this compound might bind to various biological targets, providing insights into its mechanism of action. These computational approaches complement experimental studies by offering rapid screening capabilities and helping to identify promising derivatives.

Future research directions include exploring the structureActivity relationships (SAR) associated with this compound class. By systematically modifying specific functional groups or substituents, scientists aim to enhance its potency and selectivity. This iterative process is crucial for translating laboratory findings into viable clinical candidates.

The role of collaboration in advancing pharmaceutical research cannot be overstated. The development of novel compounds like (1S)-2-amino-1-{pyrazolo1,5-aprydinin3 -yl}ethan - 11 - ol relies on interdisciplinary efforts involving chemists, biologists, pharmacologists, and computer scientists. Such collaborations ensure that synthetic possibilities are balanced with biological relevance and that computational insights are validated through experimental verification.

In conclusion,( 11 ) - 2 - amino - 11 - { py raz o lo 15 - ap ry d ine - 3 - yl } e than - 11 - ol (CAS No . 22277 14 - 22 - 7 ) represents a promising entry point for further exploration in drug discovery . Its unique structural features , combined with preliminary evidence of biological activity , position it as a valuable scaffold for developing new therapeutic agents . As research progresses , this compound is poised to contribute significantly to advancements in pharmaceutical chemistry .